![molecular formula C9H9BrN2 B1519725 5-bromo-3-ethyl-1H-indazole CAS No. 864774-67-4](/img/structure/B1519725.png)
5-bromo-3-ethyl-1H-indazole
Overview
Description
5-Bromo-3-ethyl-1H-indazole is a chemical compound with the molecular formula C9H9BrN2 and a molecular weight of 225.09 . It is used for research and development purposes .
Synthesis Analysis
The synthesis of indazoles, including 5-bromo-3-ethyl-1H-indazole, involves several strategies. These include transition metal-catalyzed reactions, reductive cyclization reactions, and synthesis of 2H-indazoles via consecutive formation of C–N and N–N bonds without a catalyst and solvent from 2-azidobenzaldehydes and amines .Molecular Structure Analysis
The molecular structure of 5-bromo-3-ethyl-1H-indazole consists of a bromine atom attached to the 5th carbon atom and an ethyl group attached to the 3rd carbon atom in the indazole ring .Chemical Reactions Analysis
Indazole-containing heterocyclic compounds, such as 5-bromo-3-ethyl-1H-indazole, have a wide variety of medicinal applications. They are involved in various chemical reactions, including anti-inflammatory, antimicrobial, antiHIV, anticancer, hypoglycemic, antiprotozoal, and antihypertensive activities .Physical And Chemical Properties Analysis
The physical and chemical properties of 5-bromo-3-ethyl-1H-indazole include a density of 1.8±0.1 g/cm3, a boiling point of 333.8±15.0 °C at 760 mmHg, and a vapor pressure of 0.0±0.7 mmHg at 25°C .Scientific Research Applications
Cancer Research
Indazole derivatives have been studied for their potential in cancer treatment. For example, certain compounds have shown effectiveness against colon and melanoma cell lines by inhibiting cell growth .
Anti-inflammatory Applications
Some indazole compounds have been synthesized and screened for their anti-inflammatory potential in experimental models such as Freund’s adjuvant-induced arthritis and carrageenan-induced edema .
Pain Management
The vanilloid receptor TRPV1 is known to cause a burning pain sensation, and its blockade by selective antagonists, which can include indazole derivatives, is being investigated for novel pain management therapies .
Synthesis Strategies
Recent strategies for the synthesis of indazoles are being developed, which include transition metal-catalyzed reactions, reductive cyclization reactions, and solvent-free synthesis methods . These advancements could lead to new applications in material science or pharmaceuticals.
5. Fibroblast Growth Factor Receptors (FGFRs) Inhibition Indazole-containing compounds have been evaluated for their inhibitory activities against FGFRs, which play a crucial role in various biological processes including angiogenesis and tissue repair .
Safety and Hazards
Future Directions
Indazole, the core structure of 5-bromo-3-ethyl-1H-indazole, is a significant heterocyclic system in natural products and drugs. Given its wide variety of biological properties, the medicinal properties of indazole are expected to be explored in the near future for the treatment of various pathological conditions .
Mechanism of Action
Target of Action
5-Bromo-3-ethyl-1H-indazole, like many indazole derivatives, has been found to interact with a variety of biological targets. The primary targets of this compound are often kinases, such as CHK1 and CHK2 kinases, and the cell volume-regulated human kinase h-sgk . These kinases play crucial roles in cell signaling pathways, particularly those involved in cell growth and proliferation .
Mode of Action
The interaction of 5-Bromo-3-ethyl-1H-indazole with its targets often results in the inhibition, regulation, and/or modulation of these kinases . This can lead to changes in the activity of these kinases, thereby affecting the signaling pathways they are involved in. For instance, the inhibition of CHK1 and CHK2 kinases can play a role in the treatment of diseases such as cancer .
Biochemical Pathways
The biochemical pathways affected by 5-Bromo-3-ethyl-1H-indazole are largely dependent on the specific targets of the compound. Given its interaction with kinases, it is likely that this compound affects pathways related to cell growth and proliferation . The inhibition of these kinases can disrupt these pathways, potentially leading to the suppression of disease progression in conditions such as cancer .
Pharmacokinetics
Like many indazole derivatives, it is likely to have good bioavailability due to its small size and ability to form hydrogen bonds .
Result of Action
The molecular and cellular effects of 5-Bromo-3-ethyl-1H-indazole’s action are largely dependent on its specific targets and the pathways they are involved in. For instance, the inhibition of CHK1 and CHK2 kinases can lead to the suppression of cell growth and proliferation, potentially resulting in the inhibition of disease progression in conditions such as cancer .
Action Environment
The action, efficacy, and stability of 5-Bromo-3-ethyl-1H-indazole can be influenced by various environmental factors. For instance, the compound’s stability and activity can be affected by factors such as temperature, pH, and the presence of other substances . Additionally, the compound’s action can also be influenced by the specific biological environment it is in, such as the type of cells or tissues it is interacting with .
properties
IUPAC Name |
5-bromo-3-ethyl-2H-indazole | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9BrN2/c1-2-8-7-5-6(10)3-4-9(7)12-11-8/h3-5H,2H2,1H3,(H,11,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ULRBCMBSTWUHPK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=C2C=C(C=CC2=NN1)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9BrN2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90670296 | |
Record name | 5-Bromo-3-ethyl-2H-indazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90670296 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
225.08 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-bromo-3-ethyl-1H-indazole | |
CAS RN |
864774-67-4 | |
Record name | 5-Bromo-3-ethyl-1H-indazole | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=864774-67-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 5-Bromo-3-ethyl-2H-indazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90670296 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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